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Compound of Interest

Compound Name: Methyl pentanimidate

Cat. No.: B3061150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl pentanimidate, also known as methyl pentanimidoate, is an organic compound

belonging to the imidate (or imino ether) class.[1] Imidates are characterized by the functional

group R−C(=NR′)OR″, making them structural analogs of esters where the carbonyl oxygen is

replaced by an imino group.[1] Methyl pentanimidate serves as a valuable intermediate in

organic synthesis, particularly in the construction of nitrogen-containing heterocyclic

compounds that are foundational to many pharmaceutical agents.[1][2] Its utility stems from the

dual reactivity of the imidate group: the electrophilic nature of the imine carbon and the

nucleophilic character of the nitrogen atom.[1] This guide provides a comprehensive overview

of the chemical properties, synthesis, reactivity, and experimental protocols associated with

methyl pentanimidate.

Chemical and Physical Properties
Methyl pentanimidate is a semi-solid compound at room temperature.[2] Quantitative data for

methyl pentanimidate is summarized in the table below. It is important to note that several

physical properties are predicted values derived from computational models.
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Property Value Source

IUPAC Name methyl pentanimidate [3]

CAS Number 57246-71-6 [3][4][5]

Molecular Formula C₆H₁₃NO [3][5][6]

Molecular Weight 115.17 g/mol [3][5]

Boiling Point 114.4 ± 23.0 °C (Predicted) [5]

Density 0.88 ± 0.1 g/cm³ (Predicted) [5]

pKa 8.08 ± 0.70 (Predicted) [5]

InChI Key
DIFSGQKADHEBAI-

UHFFFAOYSA-N
[3]

SMILES CCCCC(=N)OC [3]

Synthesis of Methyl Pentanimidate
The primary method for synthesizing methyl pentanimidate is the Pinner reaction.[1] This

reaction involves the acid-catalyzed addition of an alcohol to a nitrile.[1] In the case of methyl
pentanimidate, valeronitrile (pentanenitrile) is treated with methanol in the presence of

anhydrous hydrogen chloride.[1][2]
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Valeronitrile
(Pentanenitrile)

Imidate Salt
(Pentanimidic acid methyl ester hydrochloride)

 Low Temp
(-10 to -5 °C)

Methanol Anhydrous HCl (gas)

 Catalyst

Methyl Pentanimidate

 pH 7-11

Methanolic Ammonia
(Neutralization)
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Path to Formylimidazole Path to Hydroxymethylimidazole

Methyl Pentanimidate

Glycine Adduct
Intermediate

 Reacts with

2-butyl-4-hydroxymethylimidazole

 Reacts with

Glycine 1,3-Dihydroxyacetone

2-butyl-4-chloro-
5-formylimidazole

 Vilsmeier Reaction
(POCl₃, DMF, Catalyst)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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